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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of germanium tetraiodide (GeI₄),

detailing its chemical and physical properties, synthesis protocols, and key applications in

research and development.

Core Properties of Germanium Tetraiodide
Germanium tetraiodide, also known as tetraiodogermane, is an inorganic compound with the

chemical formula GeI₄.[1][2] It is an orange-red crystalline solid.[2] The central germanium

atom is in the +4 oxidation state.[3]

The fundamental properties of Germanium Tetraiodide are summarized in the table below for

quick reference.
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Property Value Source

Chemical Formula GeI₄ [1][2][4]

Molecular Weight 580.25 g/mol [1]

580.248 g·mol⁻¹ [2]

580.26 g/mol [4][5][6]

Appearance
Orange-red crystalline

solid/powder
[2][7][8]

Density 4.32 g/cm³ at 25 °C [2][6]

Melting Point 146 °C (419 K) [2][8]

144 °C [7][9]

Boiling Point 377 °C (decomposes) [7]

440 °C [9]

CAS Number 13450-95-8 [1][4]

Crystal Structure Cubic, space group Pa3 [2]

Germanium tetraiodide is soluble in non-polar solvents such as carbon disulfide and

benzene.[2] It is less soluble in carbon tetrachloride and chloroform.[2] A key characteristic is its

reactivity with water, in which it hydrolyzes.[2] It is also noted to be sensitive to moisture.[10]

[11] Above its melting point, it begins to decompose into germanium(II) iodide and iodine.[2]

Synthesis and Experimental Protocols
The synthesis of high-purity germanium tetraiodide is crucial for its application in electronics

and materials science. Several methods of preparation have been documented.

One common laboratory method involves the reaction of germanium dioxide (GeO₂) with 57%

hydriodic acid (HI).[2]

Reaction: GeO₂ + 4 HI → GeI₄ + 2 H₂O[2]
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Protocol: A detailed experimental protocol for this method involves refluxing germanium dioxide

with an excess of concentrated hydriodic acid. The resulting germanium tetraiodide can then

be purified, for example, by crystallization.

Germanium tetraiodide can be synthesized directly from the reaction of elemental germanium

and iodine.[2][9] A study has detailed the optimal conditions for a direct vacuum synthesis to

produce high-purity GeI₄.[12]

Reaction: Ge + 2 I₂ → GeI₄

Experimental Protocol: Direct Vacuum Synthesis[12]

Reactants: High-purity elemental germanium and iodine.

Stoichiometry: A stoichiometric ratio of germanium to iodine is used.

Reaction Vessel: The reaction is carried out in a sealed vacuum ampule.

Pressure: A residual pressure of 1.33x10⁻³ to 1.33x10⁻⁴ hPa is maintained.

Temperature: The synthesis is effectively carried out at 600 °C to 700 °C to achieve a 100%

yield.

Time: The optimal synthesis time at 600 °C is 4 hours.

Purification: The synthesized GeI₄ can be purified by sublimation within the same ampule at

120 °C.[12]

The following diagram illustrates the workflow for the direct vacuum synthesis of Germanium
Tetraiodide.
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Workflow: Direct Vacuum Synthesis of GeI₄
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Caption: Workflow for the direct vacuum synthesis of GeI₄.

Applications in Research and Development
Germanium tetraiodide is a versatile compound with applications spanning materials science,

electronics, and chemical synthesis.

A primary application of GeI₄ is as a precursor for producing germanium-based materials.[10]

Thin Films and Nanowires: It is used in the synthesis of germanium nanowires and the

deposition of germanium thin films, which are critical components in specialized electronic
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and optical devices.[10][13]

Perovskite Research: Researchers are investigating germanium iodide for its potential use

as a perovskite material in solar technology and other optoelectronic applications.[9]

GeI₄ serves as a reagent in various chemical syntheses:

Organogermanium Compounds: It is employed in the preparation of organogermanium

compounds.[10]

Inorganic Synthesis: It reacts with other elements and compounds at high temperatures to

produce novel materials, such as GeSI₂ and Ge₂S₃I₂ when reacted with germanium and

sulfur.[2]

Germanium(IV) iodide is also utilized as a biochemical for proteomics research and serves as

an intermediate in various processes.[5][10][11]

The logical relationship between the properties of Germanium Tetraiodide and its diverse

applications is depicted in the diagram below.

Germanium Tetraiodide: Properties to Applications
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Caption: Relationship between GeI₄ properties and its applications.

Safety and Handling
Germanium tetraiodide is classified as a corrosive solid.[2] It causes severe skin burns and

eye damage.[10][11] Due to its reactivity with moisture, it should be handled in a dry, inert

atmosphere.[10] Appropriate personal protective equipment (PPE), including gloves, eye

shields, and a dust mask, is mandatory when working with this compound.[6] It should be

stored in a tightly sealed container away from moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Germanium
Tetraiodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078950#germanium-tetraiodide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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